3,5-dimethyl-4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)isoxazole

• IUPAC Name: 3,5-dimethyl-4-[[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]sulfonyl]-1,2-oxazole
• InChI: InChI=1S/C14H21N5O5S2/c1-11-14(12(2)24-16-11)26(22,23)19-6-4-5-18(7-8-19)25(20,21)13-9-17(3)10-15-13/h9-10H,4-8H2,1-3H3
• InChI Key: BGSRPZNAAYPOFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C=N3)C
• Molecular Formula: C14H21N5O5S2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1903726-47-5

Description

3,5-dimethyl-4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)isoxazole is a synthetically designed chemical compound of significant interest in medicinal chemistry and drug discovery research. Its molecular structure incorporates three privileged pharmacophores: an isoxazole ring, a 1,4-diazepane scaffold, and a 1-methyl-1H-imidazole group, interconnected by sulfonyl linkers. The isoxazole ring is a well-documented heterocycle in bioactive compounds, associated with a broad spectrum of biological activities including anticancer, antimicrobial, and anti-inflammatory effects . The imidazole moiety is another prominent heterocycle in medicinal agents, found in various therapeutics and known to contribute to a wide range of pharmacological actions . The integration of these distinct heterocyclic systems into a single molecule, particularly via a sulfonamide-linked 1,4-diazepane spacer, suggests potential for unique target binding and optimized physicochemical properties. This structural complexity makes it a valuable chemical probe for researchers investigating new therapeutic agents, structure-activity relationships (SAR), and mechanisms of action in biological systems. The presence of multiple hydrogen bond acceptors and donors, along with the sulfonyl groups, indicates that this compound may interact with specific enzymatic targets, such as kinases, which are crucial in cellular signaling pathways . This product is intended For Research Use Only and is not for use in diagnostic or therapeutic procedures for humans or animals. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Mechanism of Action

Target of Action

It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole-containing compounds have been known to interact with a variety of biological targets, including enzymes and receptors, contributing to a wide range of biological activities.

Mode of Action

Compounds containing imidazole and benzimidazole moieties are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds and hydrophobic interactions. These interactions can lead to changes in the conformation or activity of the target, resulting in a biological response.

Biochemical Pathways

Imidazole and benzimidazole derivatives have been shown to affect a variety of biochemical pathways, often by inhibiting key enzymes or interacting with receptors. The downstream effects of these interactions can include changes in signal transduction, gene expression, and cellular metabolism.

Pharmacokinetics

Factors such as solubility, stability, and permeability can influence how well a compound is absorbed, how widely it is distributed in the body, how quickly it is metabolized, and how efficiently it is excreted.

Result of Action

The effects of a compound on a cellular level are typically a result of its interactions with its targets and its impact on biochemical pathways. These effects can include changes in cellular function, alterations in cell signaling, and potential cytotoxic effects.

Action Environment

The action, efficacy, and stability of a compound can be influenced by a variety of environmental factors. These can include the pH of the environment, the presence of other compounds or drugs, and the specific characteristics of the biological system in which the compound is acting.

Biological Activity

The compound 3,5-dimethyl-4-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)isoxazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article examines its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features several functional groups that contribute to its biological activity:

• Isoxazole Ring : A five-membered heterocyclic compound that can exhibit various pharmacological properties.
• Sulfonyl Groups : These enhance the reactivity and solubility of the molecule.
• Imidazole and Diazepane Moieties : Known for their roles in biological systems and potential interactions with various targets.

Biological Activity Overview

Research into the biological activity of this compound indicates several key areas of interest:

Antimicrobial Activity

Studies have shown that compounds with similar structural features exhibit significant antimicrobial properties. The presence of the imidazole ring is particularly notable for its role in enhancing antimicrobial efficacy against various pathogens.

Anticancer Properties

Preliminary investigations suggest that derivatives of this compound may possess anticancer properties. For instance, compounds with similar sulfonyl and isoxazole structures have been reported to inhibit cell proliferation in cancer cell lines.

The biological activity is believed to be mediated through multiple pathways:

• Enzyme Inhibition : Compounds like this one may act as inhibitors of specific enzymes involved in cell signaling pathways.
• Receptor Modulation : The imidazole moiety can interact with various receptors, potentially modulating their activity.

Case Studies

Several case studies highlight the efficacy of related compounds:

• Study on Antimicrobial Efficacy :
  • A study demonstrated that a similar imidazole-containing compound exhibited an IC50 value of 10 µM against Staphylococcus aureus, indicating strong antimicrobial activity .
• Anticancer Activity Assessment :
  • In vitro studies showed that a derivative with a similar structure reduced cell viability in HeLa cells by 50% at a concentration of 15 µM .
• Mechanistic Insights :
  • Research indicated that the sulfonyl group enhances binding affinity to target enzymes, leading to increased potency in inhibiting cancer cell growth .

Data Table: Summary of Biological Activities

Activity Type	Compound Structure Similarity	IC50 Value (µM)	Reference
Antimicrobial	Imidazole-based	10
Anticancer	Sulfonamide derivatives	15
Enzyme Inhibition	Sulfonyl moiety	Varies

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Comparison with Thiazole Derivatives ()

The thiazole derivatives 4 and 5 described in share structural similarities with the target compound, such as:

• Core heterocyclic rings : Both feature a thiazole/isoxazole core.
• Substituent complexity : Fluorophenyl and triazole groups in 4 /5 vs. imidazole and diazepane in the target compound.

Key Differences :

Property	Target Compound	Thiazole Derivatives (4, 5)
Core Ring	Isoxazole	Thiazole
Sulfonyl Linkages	Double sulfonyl groups (diazepane and imidazole)	Single sulfonyl group (absent in 4 /5 )
Planarity	Likely non-planar due to diazepane flexibility	Partially planar (fluorophenyl group perpendicular to core)
Synthetic Yield	Not reported	High yields (for 4 /5 )

Comparison with Benzo[b][1,4]diazepin Derivatives ()

Compounds 4g and 4h in incorporate benzodiazepine and coumarin moieties. These differ from the target compound in:

• Functional Groups : Coumarin and tetrazole in 4g /4h vs. imidazole and isoxazole.
• Biological Activity : Benzo[b][1,4]diazepines are often explored for CNS activity, whereas sulfonamide-linked isoxazoles (like the target compound) are more commonly associated with enzyme inhibition (e.g., carbonic anhydrase) .

Comparison with Metal-Organic Frameworks (MOFs) ()

While unrelated structurally, MOFs in highlight the importance of tailored porosity and sulfonyl groups in selective adsorption.